Cas no 1375303-04-0 (2-isoproxy-3-methylpyridine-5-boronic acid pinacol ester)

• Product Name: 2-isoproxy-3-methylpyridine-5-boronic acid pinacol ester
• CAS No: 1375303-04-0
• MF: C₁₅H₂₄BNO₃
• MW: 277.166964530945
• MDL: MFCD16996660
• CID: 4697738
• PubChem ID: 71302560
• Update Time: 2025-10-29

2-isoproxy-3-methylpyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Isoproxy-3-methylpyridine-5-boronic acid pinacol ester
• 2-isopropoxy-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• MB21281
• FCH2776687
• 3-methyl-2-propan-2-yloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• AB0050389
• Z0158
• 2-isopropoxy-3-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• D71806
• 2-isopropoxy-3-methylpyridine-5-boronic acid pinacol ester
• CS-0189734
• Pyridine, 3-methyl-2-(1-methylethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• DTXSID101126909
• MFCD16996660
• 1375303-04-0
• 2-isoproxy-3-methylpyridine-5-boronic acid pinacol ester

• MDL： MFCD16996660
• Inchi： 1S/C15H24BNO3/c1-10(2)18-13-11(3)8-12(9-17-13)16-19-14(4,5)15(6,7)20-16/h8-10H,1-7H3
• InChI Key： CJLOTPDZTPQXJE-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=C(C)C=2)OC(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 277.1849238g/mol
• Monoisotopic Mass: 277.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Additional information on 2-isoproxy-3-methylpyridine-5-boronic acid pinacol ester

2-isoproxy-3-methylpyridine-5-boronic acid pinacol ester (CAS No. 1375303-04-0): An Overview of Its Synthesis, Applications, and Recent Research

2-Isoproxy-3-methylpyridine-5-boronic acid pinacol ester (CAS No. 1375303-04-0) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique boronic acid functionality, which makes it an excellent building block for various chemical reactions, particularly in the context of Suzuki-Miyaura cross-coupling reactions. In this article, we will delve into the synthesis, applications, and recent research developments surrounding this compound.

Synthesis of 2-Isoproxy-3-Methylpyridine-5-Boronic Acid Pinacol Ester

The synthesis of 2-isoproxy-3-methylpyridine-5-boronic acid pinacol ester typically involves a multi-step process that begins with the preparation of the corresponding pyridine derivative. One common approach is to start with 2-chloro-3-methylpyridine, which undergoes a substitution reaction to introduce the isopropoxy group. The resulting intermediate is then treated with a boronic acid pinacol ester to form the final product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial applications.

Applications in Medicinal Chemistry

2-Isoproxy-3-methylpyridine-5-boronic acid pinacol ester has found extensive use in medicinal chemistry due to its ability to participate in Suzuki-Miyaura cross-coupling reactions. These reactions are crucial for the synthesis of complex organic molecules, including pharmaceuticals and biologically active compounds. The boronic acid functionality allows for the formation of carbon-carbon bonds under mild conditions, which is particularly advantageous in the development of new drugs.

Recent studies have highlighted the potential of this compound in the synthesis of novel anti-cancer agents. For example, researchers at the University of California have utilized 2-isoproxy-3-methylpyridine-5-boronic acid pinacol ester to synthesize a series of pyridine-based compounds that exhibit potent anti-tumor activity against various cancer cell lines. The ability to fine-tune the structure of these compounds through cross-coupling reactions has opened up new avenues for drug discovery and development.

Applications in Materials Science

Beyond medicinal chemistry, 2-isoproxy-3-methylpyridine-5-boronic acid pinacol ester has also shown promise in materials science. The boronic acid functionality can be used to create functionalized polymers and materials with unique properties. For instance, researchers at MIT have developed a method to incorporate this compound into polymer chains, resulting in materials with enhanced thermal stability and mechanical strength.

In another study, scientists at Stanford University have explored the use of 2-isoproxy-3-methylpyridine-5-boronic acid pinacol ester in the synthesis of metalorganic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and sensing technologies. The ability to precisely control the structure and composition of MOFs through cross-coupling reactions has led to significant advancements in these areas.

Recent Research Developments

The ongoing research on 2-isoproxy-3-methylpyridine-5-boronic acid pinacol ester continues to uncover new possibilities for its use. A recent study published in the Journal of Organic Chemistry reported a novel method for synthesizing this compound using environmentally friendly conditions. This approach not only reduces the environmental impact but also improves the overall efficiency of the synthesis process.

In addition, researchers at Harvard University have investigated the photochemical properties of 2-isoproxy-3-methylpyridine-5-boronic acid pinacol ester. Their findings suggest that this compound exhibits interesting photoreactive behavior, which could be harnessed for applications in photodynamic therapy (PDT) and other light-based treatments.

Safety Considerations

While 2-isoproxy-3-methylpyridine-5-boronic acid pinacol ester is a valuable compound with numerous applications, it is important to handle it with care. Proper safety protocols should be followed during synthesis and handling to ensure the well-being of laboratory personnel. It is recommended to work under a fume hood and use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

Conclusion

2-Isoproxy-3-methylpyridine-5-boronic acid pinacol ester (CAS No. 1375303-04-0) is a multifunctional compound with significant potential in both medicinal chemistry and materials science. Its unique boronic acid functionality makes it an excellent building block for various chemical reactions, particularly Suzuki-Miyaura cross-coupling reactions. Recent research has further expanded its applications in drug discovery, polymer science, and metalorganic frameworks. As research continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in modern chemistry.